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Compound of Interest

Compound Name: 1-Boc-2-Piperidone

Cat. No.: B118031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of tert-butyl 2-oxopiperidine-1-carboxylate, a key intermediate in organic

synthesis. The information is presented to support research and development in the

pharmaceutical and chemical industries.

Core Chemical Properties
Tert-butyl 2-oxopiperidine-1-carboxylate, also known as N-Boc-2-piperidone, is a white to off-

white solid at room temperature. Its core structure consists of a six-membered lactam ring with

a tert-butyloxycarbonyl (Boc) protecting group on the nitrogen atom. This protecting group is

stable under many reaction conditions but can be readily removed under mild acidic conditions,

making it a valuable tool in multi-step syntheses.

Physicochemical Data
The following table summarizes the key physicochemical properties of tert-butyl 2-

oxopiperidine-1-carboxylate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b118031?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₀H₁₇NO₃ [1]

Molecular Weight 199.25 g/mol [1]

IUPAC Name
tert-butyl 2-oxopiperidine-1-

carboxylate
[1]

CAS Number 85908-96-9 [1]

Melting Point 34-37 °C

Boiling Point 110 °C at 0.1 mmHg

Appearance White to off-white solid

XLogP3 1.3 [1]

Spectral Data
The spectral data provides confirmation of the chemical structure of tert-butyl 2-oxopiperidine-

1-carboxylate.

¹H NMR (600 MHz, CDCl₃): δ (ppm) 3.65 (t, J = 6.1 Hz, 2H), 2.50 (t, J = 9.6, 7.2 Hz, 2H), 1.82

(m, 4H), 1.52 (s, 9H).

¹³C NMR: Spectral data for tert-butyl 2-oxopiperidine-1-carboxylate is available and indicates

the presence of the carbonyl carbon of the lactam, the carbonyl carbon of the Boc group, the

quaternary carbon of the tert-butyl group, and the carbons of the piperidine ring and the methyl

groups of the Boc protector.[1]

Infrared (IR) Spectroscopy: IR spectral data for tert-butyl 2-oxopiperidine-1-carboxylate is

available, showing characteristic absorptions for the carbonyl groups of the lactam and the

carbamate.[1]

Experimental Protocols
Synthesis of Tert-butyl 2-oxopiperidine-1-carboxylate
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The synthesis of tert-butyl 2-oxopiperidine-1-carboxylate is typically achieved by the N-

protection of 2-piperidone with di-tert-butyl dicarbonate (Boc₂O).

Materials:

2-Piperidone

Di-tert-butyl dicarbonate (Boc₂O)

Triethylamine (Et₃N)

4-(Dimethylamino)pyridine (DMAP)

Dichloromethane (DCM)

Ethyl acetate

Petroleum ether

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a solution of 2-piperidone in dichloromethane (DCM), add triethylamine (Et₃N) and a

catalytic amount of 4-(dimethylaminopyridine) (DMAP).

To this stirred mixture, add a solution of di-tert-butyl dicarbonate (Boc₂O) in DCM dropwise at

room temperature.

Allow the reaction mixture to stir at room temperature for several hours, monitoring the

progress by thin-layer chromatography (TLC).

Upon completion of the reaction, quench the reaction with saturated aqueous sodium

bicarbonate solution.
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Separate the organic layer and wash it sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel using a mixture of

ethyl acetate and petroleum ether as the eluent to afford pure tert-butyl 2-oxopiperidine-1-

carboxylate.

Characterization: The identity and purity of the synthesized compound should be confirmed by

¹H NMR, ¹³C NMR, and IR spectroscopy, and by comparison with literature data.
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Caption: Synthesis workflow for tert-butyl 2-oxopiperidine-1-carboxylate.

Chemical Reactivity
The chemical reactivity of tert-butyl 2-oxopiperidine-1-carboxylate is primarily governed by the

lactam functionality and the Boc protecting group.
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Nucleophilic Attack at the Carbonyl Carbon: The carbonyl group of the lactam is susceptible

to attack by nucleophiles. This can lead to ring-opening reactions under certain conditions.

Deprotonation at the α-Carbon: The protons on the carbon atom adjacent to the lactam

carbonyl (α-carbon) are acidic and can be removed by a strong base to form an enolate. This

enolate can then react with various electrophiles, allowing for functionalization at this

position.

Reactivity of the Boc Group: The Boc group is stable to many reagents but can be cleaved

under acidic conditions (e.g., trifluoroacetic acid in dichloromethane) to regenerate the free

secondary amine of the piperidone ring. This allows for subsequent modifications at the

nitrogen atom.
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Caption: Reactivity pathways of tert-butyl 2-oxopiperidine-1-carboxylate.

Biological Activity
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While tert-butyl 2-oxopiperidine-1-carboxylate is primarily used as a synthetic intermediate, the

2-piperidone scaffold is found in various biologically active molecules. Derivatives of 2-

piperidone have been investigated for their potential as inhibitors of β-amyloid aggregation,

which is relevant to Alzheimer's disease research. Additionally, some 2-piperidone derivatives

have shown antimicrobial activity. Direct biological screening data for tert-butyl 2-oxopiperidine-

1-carboxylate is not widely reported in the literature, and its primary role remains that of a

versatile building block for the synthesis of more complex and potentially bioactive compounds.

Safety Information
Tert-butyl 2-oxopiperidine-1-carboxylate is classified as causing serious eye irritation and is

very toxic to aquatic life.[1] Appropriate personal protective equipment (PPE), including safety

glasses and gloves, should be worn when handling this compound. Work should be conducted

in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet

(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tert-Butyl 2-oxopiperidine-1-carboxylate | C10H17NO3 | CID 7577838 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Tert-butyl 2-
oxopiperidine-1-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118031#chemical-properties-of-tert-butyl-2-
oxopiperidine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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